Corydamine
Overview
Description
Corydamine is a 3-arylisoquinoline alkaloid . It is a potent DNA topoisomerase I/II inhibitor . Corydamine has anti-cancer activity . It is sourced from the tubers of Corydalis incisa .
Physical And Chemical Properties Analysis
Corydamine has a molecular weight of 350.4 g/mol . It is a crystalline powder . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc .
Scientific Research Applications
1. Anti-Hepatocellular Carcinoma Effects
- Summary of Application: Corydamine, an isoquinoline alkaloid isolated from Hypecoum leptocarpum, a traditional Tibetan Medicine, has been shown to have anti-cancer properties . The anti-cancer activity of Corydamine is of great value in the development of novel anti-cancer drugs .
- Methods of Application: In this study, the synthesis and anti-cancer activity evaluation of Corydamine were completed . The research in vitro confirmed that Corydamine suppressed cell proliferation and metastasis, arrested the cell cycle at the G1/G0 phase, and triggered mitochondrial pathway apoptosis through inhibiting the activation of the PI3K/AKT/mTOR pathway .
- Results or Outcomes: Studies in vivo on LM9 xenograft nude mice demonstrated that Corydamine therapy markedly inhibited tumor growth . These findings suggest that Corydamine might be a candidate for the treatment of hepatocellular carcinoma .
2. Alkaloid Structure Analysis
- Summary of Application: Two new alkaloids, Corydamine hydrochloride and N-formyl Corydamine, were isolated from Corydalis incisa PERS. (Papaveraceae) and their structures were established .
- Methods of Application: The structures of Corydamine hydrochloride and N-formyl Corydamine were established by spectroscopic analyses and their chemical conversion to coptisine iodide and anhydrodihydroprotopine-B .
- Results or Outcomes: Corydamine hydrochloride and N-formyl Corydamine are noted as the first naturally occurring alkaloids having the 3-phenyl isoquinoline skeleton .
Safety And Hazards
The safety data sheet for Corydamine suggests that it should be handled with care . In case of contact with eyes or skin, it is recommended to flush with plenty of water . If ingested or inhaled, medical attention should be sought immediately . It is also recommended to use personal protective equipment when handling Corydamine .
properties
IUPAC Name |
2-[6-([1,3]dioxolo[4,5-h]isoquinolin-7-yl)-1,3-benzodioxol-5-yl]-N-methylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4/c1-21-5-4-13-7-18-19(25-10-24-18)8-14(13)16-6-12-2-3-17-20(26-11-23-17)15(12)9-22-16/h2-3,6-9,21H,4-5,10-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWHAIQHZMVRBJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1=CC2=C(C=C1C3=NC=C4C(=C3)C=CC5=C4OCO5)OCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Corydamine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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